3-[[(4Z)-4-(benzenesulfonylimino)-1-oxonaphthalen-2-yl]amino]benzoic acid

• IUPAC Name: 3-[[(4Z)-4-(benzenesulfonylimino)-1-oxonaphthalen-2-yl]amino]benzoic acid
• InChI: InChI=1S/C23H16N2O5S/c26-22-19-12-5-4-11-18(19)20(25-31(29,30)17-9-2-1-3-10-17)14-21(22)24-16-8-6-7-15(13-16)23(27)28/h1-14,24H,(H,27,28)/b25-20-
• InChI Key: NYHRCQDHUKKCOK-QQTULTPQSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)N=C2C=C(C(=O)C3=CC=CC=C32)NC4=CC=CC(=C4)C(=O)O
• Isomeric SMILES: C1=CC=C(C=C1)S(=O)(=O)/N=C\2/C=C(C(=O)C3=CC=CC=C32)NC4=CC=CC(=C4)C(=O)O
• Molecular Formula: C23H16N2O5S
• Molecular Weight: 432.4 g/mol

Description

3-[[(4Z)-4-(benzenesulfonylimino)-1-oxonaphthalen-2-yl]amino]benzoic acid, also known as BSA-NAS, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. BSA-NAS is a derivative of naphthalene and benzoic acid, and its unique chemical structure has made it a valuable tool for studying various biochemical and physiological processes.

Mechanism of Action

The mechanism of action of 3-[[(4Z)-4-(benzenesulfonylimino)-1-oxonaphthalen-2-yl]amino]benzoic acid is based on its ability to bind to proteins and modify their function. 3-[[(4Z)-4-(benzenesulfonylimino)-1-oxonaphthalen-2-yl]amino]benzoic acid binds to proteins through a covalent bond with the amino acid lysine, which is located in the active site of many enzymes and other proteins. This covalent modification can alter the activity of the protein, leading to changes in biochemical and physiological processes.
Biochemical and Physiological Effects
3-[[(4Z)-4-(benzenesulfonylimino)-1-oxonaphthalen-2-yl]amino]benzoic acid has been shown to have a wide range of biochemical and physiological effects, depending on the protein target. For example, 3-[[(4Z)-4-(benzenesulfonylimino)-1-oxonaphthalen-2-yl]amino]benzoic acid has been shown to inhibit the activity of several enzymes, including proteases and kinases. In addition, 3-[[(4Z)-4-(benzenesulfonylimino)-1-oxonaphthalen-2-yl]amino]benzoic acid has been shown to modulate the activity of ion channels and transporters, leading to changes in cellular signaling and homeostasis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-[[(4Z)-4-(benzenesulfonylimino)-1-oxonaphthalen-2-yl]amino]benzoic acid in lab experiments is its high affinity for proteins, which allows for sensitive detection of protein-protein interactions and enzyme activity. In addition, 3-[[(4Z)-4-(benzenesulfonylimino)-1-oxonaphthalen-2-yl]amino]benzoic acid is a relatively small molecule, which makes it easy to use in a variety of experimental systems. However, one limitation of using 3-[[(4Z)-4-(benzenesulfonylimino)-1-oxonaphthalen-2-yl]amino]benzoic acid is its potential for non-specific binding to proteins, which can lead to false positive results if not carefully controlled.

Future Directions

There are several future directions for the use of 3-[[(4Z)-4-(benzenesulfonylimino)-1-oxonaphthalen-2-yl]amino]benzoic acid in scientific research. One potential application is in the development of new drugs that target specific proteins, using 3-[[(4Z)-4-(benzenesulfonylimino)-1-oxonaphthalen-2-yl]amino]benzoic acid as a tool for identifying potential drug targets. In addition, 3-[[(4Z)-4-(benzenesulfonylimino)-1-oxonaphthalen-2-yl]amino]benzoic acid could be used in the development of new diagnostic tools for detecting protein-protein interactions and enzyme activity in biological samples. Finally, further research is needed to better understand the mechanism of action of 3-[[(4Z)-4-(benzenesulfonylimino)-1-oxonaphthalen-2-yl]amino]benzoic acid and its potential applications in a wide range of biological systems.

Synthesis Methods

The synthesis of 3-[[(4Z)-4-(benzenesulfonylimino)-1-oxonaphthalen-2-yl]amino]benzoic acid involves several steps, including the reaction of benzenesulfonyl chloride with 2-naphthol to form 2-naphthol-4-sulfonic acid. This intermediate is then reacted with 4-aminobenzoic acid to produce 3-[[(4Z)-4-(benzenesulfonylimino)-1-oxonaphthalen-2-yl]amino]benzoic acid. The synthesis of 3-[[(4Z)-4-(benzenesulfonylimino)-1-oxonaphthalen-2-yl]amino]benzoic acid is a complex process that requires careful attention to detail and precise control of reaction conditions.

Scientific Research Applications

3-[[(4Z)-4-(benzenesulfonylimino)-1-oxonaphthalen-2-yl]amino]benzoic acid has been used in a wide range of scientific research applications, including studies of protein-protein interactions, enzyme kinetics, and drug discovery. 3-[[(4Z)-4-(benzenesulfonylimino)-1-oxonaphthalen-2-yl]amino]benzoic acid can be used as a fluorescent probe to study protein-protein interactions, as it binds to proteins with high affinity and emits a strong fluorescence signal upon binding. This property has made 3-[[(4Z)-4-(benzenesulfonylimino)-1-oxonaphthalen-2-yl]amino]benzoic acid a valuable tool for studying protein-protein interactions in a variety of biological systems.